Cas no 2138038-53-4 ({1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane)

• Product Name: {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane
• CAS No: 2138038-53-4
• MF: C₁₀H₁₉IO
• MW: 282.161735773087
• CID: 6232962
• PubChem ID: 165493018
• Update Time: 2025-10-23

{1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane
• EN300-1137296
• 2138038-53-4
• {1-[(1-iodo-2-methylpropan-2-yl)oxy]propan-2-yl}cyclopropane

• Inchi： 1S/C10H19IO/c1-8(9-4-5-9)6-12-10(2,3)7-11/h8-9H,4-7H2,1-3H3
• InChI Key： VZPFRONMWXSQIC-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OCC(C)C1CC1

Computed Properties

• Exact Mass: 282.04806g/mol
• Monoisotopic Mass: 282.04806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane

Comprehensive Overview of {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138038-53-4)

The compound {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138038-53-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclopropane ring, an iodo substituent, and an ether linkage, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The demand for iodo-functionalized compounds has surged, driven by their utility in cross-coupling reactions and as building blocks for complex molecules.

One of the key features of {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane is its sterically hindered structure, which can influence reactivity and selectivity in chemical transformations. This attribute aligns with the growing trend in drug discovery to develop targeted therapeutics with minimal side effects. The compound's cyclopropyl moiety is particularly noteworthy, as cyclopropane rings are known to enhance metabolic stability and bioavailability in drug candidates. Recent studies have explored similar structures in the context of bioactive molecules, making this compound a subject of interest for medicinal chemists.

From a synthetic perspective, the ether and alkyl iodide functionalities in CAS No. 2138038-53-4 offer multiple handles for further derivatization. This aligns with the broader industry shift toward modular synthesis, where versatile intermediates are prized for their ability to streamline multi-step processes. The compound's potential role in click chemistry and polymer science has also been speculated, given the reactivity of iodoalkanes in radical and nucleophilic substitutions. Such applications are highly relevant to current research on smart materials and biodegradable polymers.

Environmental and regulatory considerations are paramount in modern chemical research. While {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane is not classified as hazardous, its handling requires standard precautions for iodinated compounds. The industry's focus on green chemistry has spurred interest in optimizing synthetic routes to minimize waste and energy consumption. Researchers are investigating catalytic methods to incorporate this compound into sustainable synthesis workflows, reflecting broader trends toward eco-friendly chemical production.

In summary, {1-(1-iodo-2-methylpropan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138038-53-4) represents a promising scaffold for diverse applications. Its structural complexity and functional groups make it a valuable asset in drug development, material innovation, and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing cutting-edge research and industrial processes.